1,8-Naphthyridines

Journal of the Chemical Society C: Organic Pub Date: DOI: 10.1039/J39660000315

Abstract

Four routes have been investigated for the preparation of 1,8-naphthyridines; a Niementowski synthesis from ethyl 2-amino-6-phenylnicotinate, a Friedlander synthesis from 2-aminonicotinaldehydes, reductive cyclisation of ethyl 2-nitro-3-pyridylmethylenemalonate, and an intramolecular nucleophilic cyclisation of 3-(3-pyridyl)-2-phenylpropylamine.

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